Cas no 2349-27-1 (1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol)

1-Benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol is a synthetic organic compound featuring a naphthalene ether moiety linked to a propanolamine backbone with a benzyl-isopropylamine substitution. This structure suggests potential utility as an intermediate in pharmaceutical or fine chemical synthesis, particularly for β-adrenergic receptor ligands or related bioactive molecules. The presence of both aromatic and aliphatic groups enhances its versatility in derivatization reactions. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s stability under standard conditions and compatibility with common organic solvents further support its applicability in research and industrial settings. Analytical characterization is typically achieved via HPLC, NMR, and mass spectrometry.
1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol structure
2349-27-1 structure
Product Name:1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol
CAS No:2349-27-1
MF:C23H27NO2
MW:349.46598649025
CID:5415300
Update Time:2025-05-27

1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-[(1-methylethyl)(phenylmethyl)amino]-3-(1-naphthalenyloxy)-
    • 1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol
    • Inchi: 1S/C23H27NO2/c1-18(2)24(15-19-9-4-3-5-10-19)16-21(25)17-26-23-14-8-12-20-11-6-7-13-22(20)23/h3-14,18,21,25H,15-17H2,1-2H3
    • InChI Key: DIJUYSHEKLLUFO-UHFFFAOYSA-N
    • SMILES: C(N(C(C)C)CC1=CC=CC=C1)C(O)COC1=C2C(C=CC=C2)=CC=C1

1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol Pricemore >>

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Additional information on 1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol

Research Briefing on 1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol (CAS: 2349-27-1)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol (CAS: 2349-27-1). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. The briefing consolidates recent findings, methodologies, and implications for future research and development.

The compound, with its complex structure featuring a benzyl and naphthalene moiety, has been investigated for its interactions with various biological targets. Recent studies have focused on its potential as a modulator of specific receptors or enzymes, which could pave the way for novel drug development. The CAS number 2349-27-1 serves as a unique identifier, ensuring precise tracking of research outputs and regulatory compliance.

One of the key areas of investigation has been the compound's pharmacokinetic and pharmacodynamic profiles. Preliminary data suggest that 1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further optimization. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to characterize its properties and degradation pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific signaling pathways. For instance, recent findings indicate its potential role in inhibiting inflammatory responses or acting as an agonist/antagonist for certain G-protein coupled receptors (GPCRs). These findings are particularly relevant for diseases such as chronic inflammation, neurodegenerative disorders, and cancer, where targeted therapies are in high demand.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is exploring structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-benzyl(propan-2-yl)amino-3-(naphthalen-1-yloxy)propan-2-ol (CAS: 2349-27-1) represents a compelling area of research with significant potential for drug development. Continued exploration of its mechanisms of action, coupled with innovative synthetic strategies, will be crucial in unlocking its full therapeutic value. This briefing underscores the importance of interdisciplinary collaboration and cutting-edge technologies in advancing chemical biology and pharmaceutical sciences.

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